Cas no 100388-15-6 (Pentyl 5-bromo-2-hydroxybenzoate)

• Product Name: Pentyl 5-bromo-2-hydroxybenzoate
• CAS No: 100388-15-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 1030543
• PubChem ID: 44829100
• Update Time: 2025-04-20

Pentyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Pentyl 5-bromo-2-hydroxybenzoate
• 5-bromo-2-hydroxybenzoic acid pentyl ester
• AK133824
• CTK8E1956
• KB-145678
• pentyl 5-bromanyl-2-oxidanyl-benzoate
• SBB068211
• DTXSID30661183
• Pentyl5-bromo-2-hydroxybenzoate
• 100388-15-6
• DB-058424
• AKOS015843152
• A800189

• Inchi： 1S/C12H15BrO3/c1-2-3-4-7-16-12(15)10-8-9(13)5-6-11(10)14/h5-6,8,14H,2-4,7H2,1H3
• InChI Key： ICTVJEPRLSQFEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OCCCCC)O

Computed Properties

• Exact Mass: 286.02045
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53